Cas no 40534-18-7 (N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine structure
40534-18-7 structure
Product Name:N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
CAS No:40534-18-7
MF:C8H12N2S
MW:168.259280204773
MDL:MFCD03848700
CID:326978
PubChem ID:3810359
Update Time:2025-04-19

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
    • 2-Benzothiazolamine,4,5,6,7-tetrahydro-N-methyl-
    • N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
    • 2-Methylamino-4,5,6,7-tetrahydro-benzthiazol
    • methyltetrahydrobenzothiazolamine
    • EN300-1254933
    • 7W-0854
    • A873299
    • N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, AldrichCPR
    • AKOS005071163
    • SCHEMBL22761625
    • 40534-18-7
    • AMY42545
    • MFCD03848700
    • SCHEMBL19990184
    • FT-0680603
    • J-523658
    • F53527
    • DTXSID10396744
    • CS-0317871
    • DB-199521
    • N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
    • MDL： MFCD03848700
    • Inchi： 1S/C8H12N2S/c1-9-8-10-6-4-2-3-5-7(6)11-8/h2-5H2,1H3,(H,9,10)
    • InChI Key： KKHSFIGAKBKWFB-UHFFFAOYSA-N
    • SMILES： S1C(NC)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 168.07200
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Melting Point: 112-114°
  • PSA: 53.16000
  • LogP: 2.13660

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Security Information

  • HazardClass：IRRITANT

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M103073-10mg
N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7
10mg
 $ 50.00 2022-06-04
TRC
M103073-50mg
N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7
50mg
 $ 115.00 2022-06-04
TRC
M103073-100mg
N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7
100mg
 $ 185.00 2022-06-04
Alichem
A059005596-1g
N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
 40534-18-7 95%
1g
 $400.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
045450-500mg
N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7 >95%
500mg
 3217.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
045450-500mg
N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7 >95%
500mg
 3217CNY 2021-05-07
Apollo Scientific
OR33172-1g
N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7 95%
1g
 £231.00 2025-02-20
Apollo Scientific
OR33172-5g
N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
 40534-18-7 95%
5g
 £1041.00 2025-02-20
Chemenu
CM275322-1g
N-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-amine
 40534-18-7 95%
1g
 $284 2021-08-18
abcr
AB256743-500 mg
N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine, 95%; .
 40534-18-7 95%
500mg
 €215.40 2023-04-27

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